Cas no 21505-18-0 (6-methoxy-1,3-dioxaindan-5-ol)

6-methoxy-1,3-dioxaindan-5-ol structure

6-methoxy-1,3-dioxaindan-5-ol structure

Product Name:6-methoxy-1,3-dioxaindan-5-ol

CAS No:21505-18-0

MF:C₈H₈O₄

MW:168.146722793579

MDL:MFCD22415067

CID:1408518

PubChem ID:181101

Update Time:2025-04-20

6-methoxy-1,3-dioxaindan-5-ol Chemical and Physical Properties

Names and Identifiers

- 6-methoxy-1,3-benzodioxol-5-ol
- 6-methoxy-1,3-dioxaindan-5-ol
- 1,3-Benzodioxol-5-ol, 6-methoxy-
- DTXSID80944115
- EN300-1995625
- SCHEMBL8111501
- 21505-18-0
- 6-METHOXY-2H-1,3-BENZODIOXOL-5-OL
- 6-Methoxybenzo[d][1,3]dioxol-5-ol
- MDL： MFCD22415067
- Inchi： 1S/C8H8O4/c1-10-6-3-8-7(2-5(6)9)11-4-12-8/h2-3,9H,4H2,1H3
- InChI Key： YFVGAKMITMMATA-UHFFFAOYSA-N
- SMILES： O1COC2C=C(C(=CC1=2)OC)O

Computed Properties

Exact Mass: 168.04224
Monoisotopic Mass: 168.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 47.9Å²

Experimental Properties

PSA: 47.92

6-methoxy-1,3-dioxaindan-5-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1995625-0.05g	6-methoxy-1,3-dioxaindan-5-ol	21505-18-0		0.05g	$792.0	2023-09-16
Enamine	EN300-1995625-0.1g	6-methoxy-1,3-dioxaindan-5-ol	21505-18-0		0.1g	$829.0	2023-09-16
Enamine	EN300-1995625-0.25g	6-methoxy-1,3-dioxaindan-5-ol	21505-18-0		0.25g	$867.0	2023-09-16
Enamine	EN300-1995625-0.5g	6-methoxy-1,3-dioxaindan-5-ol	21505-18-0		0.5g	$905.0	2023-09-16
Enamine	EN300-1995625-1.0g	6-methoxy-1,3-dioxaindan-5-ol	21505-18-0		1g	$1315.0	2023-06-02
Enamine	EN300-1995625-2.5g	6-methoxy-1,3-dioxaindan-5-ol	21505-18-0		2.5g	$1848.0	2023-09-16
Enamine	EN300-1995625-5.0g	6-methoxy-1,3-dioxaindan-5-ol	21505-18-0		5g	$3812.0	2023-06-02
Enamine	EN300-1995625-10.0g	6-methoxy-1,3-dioxaindan-5-ol	21505-18-0		10g	$5652.0	2023-06-02
Enamine	EN300-1995625-1g	6-methoxy-1,3-dioxaindan-5-ol	21505-18-0		1g	$943.0	2023-09-16
Enamine	EN300-1995625-5g	6-methoxy-1,3-dioxaindan-5-ol	21505-18-0		5g	$2732.0	2023-09-16

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